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Abstract
Cyclooctanecarbaldehyde, a key intermediate in organic synthesis, possesses a unique

eight-membered carbocyclic ring structure that imparts distinct chemical properties. This

document provides an in-depth overview of its nomenclature, physicochemical properties,

synthesis, and reactivity. Detailed experimental protocols for its preparation and characteristic

reactions are presented, alongside an exploration of its potential applications in medicinal

chemistry and drug development.

Nomenclature and Synonyms
The systematic IUPAC name for this compound is cyclooctanecarbaldehyde.[1] It is also

commonly referred to by several synonyms, which are listed in Table 1 for clarity and cross-

referencing.

Table 1: IUPAC Name and Synonyms for Cyclooctanecarbaldehyde

Type Name

IUPAC Name cyclooctanecarbaldehyde

Synonyms
Cyclooctanecarboxaldehyde,

Formylcyclooctane, Cyclooctylmethanal
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Physicochemical Properties
A summary of the key physical and chemical properties of cyclooctanecarbaldehyde is

provided in Table 2. These properties are crucial for its handling, storage, and application in

various chemical transformations.

Table 2: Physicochemical Properties of Cyclooctanecarbaldehyde

Property Value Source

Molecular Formula C₉H₁₆O PubChem[1]

Molecular Weight 140.22 g/mol PubChem[1]

Appearance Colorless to pale yellow liquid -

Boiling Point Data not available -

Melting Point Data not available -

Density Data not available -

Solubility
Soluble in most organic

solvents
-

Note: Experimental data for boiling point, melting point, and density are not readily available in

the cited literature. The appearance and solubility are based on general characteristics of

similar aldehydes.

Experimental Protocols
Detailed methodologies for the synthesis and key reactions of cyclooctanecarbaldehyde are

provided below. These protocols are based on established organic chemistry principles and

may be adapted from procedures for analogous compounds.

Synthesis of Cyclooctanecarbaldehyde
A common method for the synthesis of cycloalkanecarbaldehydes is the oxidation of the

corresponding primary alcohol.
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Protocol: Oxidation of Cyclooctanemethanol

Materials:

Cyclooctanemethanol

Pyridinium chlorochromate (PCC)

Dichloromethane (anhydrous)

Silica gel

Sodium bicarbonate (saturated aqueous solution)

Magnesium sulfate (anhydrous)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve cyclooctanemethanol in anhydrous dichloromethane.

Add pyridinium chlorochromate (PCC) in one portion to the stirred solution.

Allow the reaction mixture to stir at room temperature for 2-4 hours, monitoring the progress

by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel to remove the chromium salts.
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Wash the filtrate sequentially with a saturated aqueous solution of sodium bicarbonate and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude cyclooctanecarbaldehyde can be purified by vacuum distillation or column

chromatography on silica gel.

Key Reactions of Cyclooctanecarbaldehyde
The Wittig reaction is a versatile method for the synthesis of alkenes from aldehydes.[2][3]

Protocol: Wittig Reaction with a Stabilized Ylide

Materials:

Cyclooctanecarbaldehyde

(Carbethoxymethylene)triphenylphosphorane (a stabilized ylide)

Toluene (anhydrous)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Silica gel for column chromatography

Procedure:

In a dry round-bottom flask under an inert atmosphere, dissolve cyclooctanecarbaldehyde
in anhydrous toluene.

Add (carbethoxymethylene)triphenylphosphorane to the solution.

Heat the reaction mixture to reflux and maintain for 12-24 hours, monitoring by TLC.
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After cooling to room temperature, concentrate the reaction mixture in vacuo.

Purify the resulting crude product by column chromatography on silica gel to isolate the

corresponding α,β-unsaturated ester.

Aldehydes can be readily oxidized to their corresponding carboxylic acids.

Protocol: Jones Oxidation

Materials:

Cyclooctanecarbaldehyde

Jones reagent (a solution of chromium trioxide in sulfuric acid and water)

Acetone

Diethyl ether

Sodium bisulfite (saturated aqueous solution)

Magnesium sulfate (anhydrous)

Procedure:

Dissolve cyclooctanecarbaldehyde in acetone and cool the solution in an ice bath.

Add Jones reagent dropwise to the stirred solution, maintaining the temperature below 10

°C. The color of the reaction mixture will change from orange to green.

After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours.

Quench the reaction by the dropwise addition of a saturated aqueous solution of sodium

bisulfite until the green color disappears.

Extract the mixture with diethyl ether.

Wash the combined organic extracts with brine, dry over anhydrous magnesium sulfate,

filter, and concentrate under reduced pressure.
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The crude cyclooctanecarboxylic acid can be purified by recrystallization or distillation.

Applications in Drug Development and Medicinal
Chemistry
While specific examples of cyclooctanecarbaldehyde in drug development are not

extensively documented, the cyclobutane and cyclopentane analogues have shown utility as

intermediates in the synthesis of pharmacologically active molecules.[4][5] The incorporation of

cyclic moieties can influence a drug candidate's conformational rigidity, metabolic stability, and

lipophilicity.[5] Therefore, cyclooctanecarbaldehyde represents a valuable building block for

the synthesis of novel compounds with potential therapeutic applications.

Signaling Pathways and Biological Activity
Currently, there is a lack of specific research detailing the direct involvement of

cyclooctanecarbaldehyde in biological signaling pathways. Aldehydes, in general, are known

to occur in biological systems and can exhibit a range of biological activities.[6] Further

research is required to elucidate any specific roles of cyclooctanecarbaldehyde or its

derivatives in biological processes.

Logical Relationships and Experimental Workflows
The following diagrams illustrate the logical flow of the synthesis and key reactions of

cyclooctanecarbaldehyde.

Cyclooctanemethanol Oxidation (PCC)
 Dichloromethane

Cyclooctanecarbaldehyde

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation of cyclooctanecarbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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